Cas no 1628734-92-8 (4-(trifluoromethyl)piperidine-2-carboxylic acid)

• Product Name: 4-(trifluoromethyl)piperidine-2-carboxylic acid
• CAS No: 1628734-92-8
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD24444737
• CID: 5151812
• PubChem ID: 75263499
• Update Time: 2025-08-03

4-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-piperidine-2-carboxylic acid
• 2-Piperidinecarboxylic acid, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)piperidine-2-carboxylic acid

• MDL： MFCD24444737
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)4-1-2-11-5(3-4)6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： KPHYTPGXIQKXLP-UHFFFAOYSA-N
• SMILES： N1CCC(C(F)(F)F)CC1C(O)=O

Additional information on 4-(trifluoromethyl)piperidine-2-carboxylic acid

Recent Advances in the Application of 4-(Trifluoromethyl)piperidine-2-carboxylic acid (CAS: 1628734-92-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(trifluoromethyl)piperidine-2-carboxylic acid (CAS: 1628734-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a piperidine ring substituted with a trifluoromethyl group and a carboxylic acid moiety, serves as a versatile building block in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most notable applications of 4-(trifluoromethyl)piperidine-2-carboxylic acid is in the development of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing inhibitors targeting the SARS-CoV-2 main protease (Mpro). The trifluoromethyl group was found to enhance binding affinity through favorable hydrophobic interactions with the enzyme's active site, while the carboxylic acid moiety facilitated hydrogen bonding with key residues. This research opens new avenues for the compound's use in antiviral drug development.

In neuropharmacology, recent investigations have explored the compound's potential as a precursor for GABA receptor modulators. The piperidine core structure mimics natural neurotransmitter conformations, and the introduction of the trifluoromethyl group has been shown to improve blood-brain barrier penetration. A 2024 preclinical study reported in ACS Chemical Neuroscience demonstrated that derivatives of 4-(trifluoromethyl)piperidine-2-carboxylic acid exhibited promising anxiolytic activity with reduced sedative effects compared to current benzodiazepine treatments.

The synthetic accessibility of 4-(trifluoromethyl)piperidine-2-carboxylic acid has also been improved through recent methodological advances. A 2023 publication in Organic Letters described an efficient asymmetric synthesis route utilizing chiral auxiliaries, achieving >99% enantiomeric excess. This development is particularly significant for pharmaceutical applications where stereochemical purity is crucial for drug efficacy and safety profiles.

Emerging research has also investigated the compound's potential in targeted cancer therapies. The trifluoromethyl group's metabolic stability makes it attractive for developing kinase inhibitors with improved pharmacokinetic properties. Recent in vitro studies have shown that certain derivatives exhibit selective inhibition of tyrosine kinases involved in tumor angiogenesis, with IC50 values in the low micromolar range. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

Looking forward, the unique properties of 4-(trifluoromethyl)piperidine-2-carboxylic acid position it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the areas of drug resistance and CNS-targeted therapies. Ongoing research is exploring its incorporation into PROTAC molecules and its potential as a bioisostere for carboxylic acid-containing drugs. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important focus of chemical biology research in the coming years.